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Compound of Interest

Compound Name: 4-Ethynyl-2-methylaniline

CAS No.: 146141-31-3

Cat. No.: B583632 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist
Introduction: Unlocking the Potential of a Versatile
Monomer
4-Ethynyl-2-methylaniline stands as a monomer of significant interest in the realm of

advanced polymer synthesis. Its unique molecular architecture, featuring a reactive terminal

ethynyl group and a versatile aniline moiety, offers a gateway to a diverse range of polymeric

structures with tunable properties. The presence of the ethynyl group facilitates participation in

a variety of polymerization reactions, including addition polymerizations and cross-linking

reactions, leading to the formation of highly stable and potentially conductive materials. The

aniline backbone, a well-established component of conducting polymers, imparts valuable

electronic and redox properties to the resulting macromolecules.[1] This combination of

functionalities makes 4-ethynyl-2-methylaniline a compelling building block for the

development of novel materials for applications spanning organic electronics, gas separation

membranes, and biomedical devices. This guide provides a comprehensive overview of the

synthesis, polymerization, characterization, and potential applications of this promising

monomer.
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Physicochemical Properties of 4-Ethynyl-2-
methylaniline
A thorough understanding of the monomer's properties is fundamental to its successful

application in polymerization.

Property Value Source

Molecular Formula C₉H₉N N/A

Molecular Weight 131.17 g/mol N/A

Appearance
Not explicitly stated, likely a

solid or liquid
N/A

Solubility
Soluble in common organic

solvents
[1]

Note: Detailed experimental data on the physical properties of 4-ethynyl-2-methylaniline is

not extensively available in the public domain. Researchers should perform their own

characterization or consult supplier specifications.
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2-Bromo-4-methylaniline

Sonogashira Coupling
(TMS-acetylene, Pd/Cu catalyst)

4-((trimethylsilyl)ethynyl)-2-methylaniline

TMS Deprotection
(K₂CO₃ or TBAF)

4-Ethynyl-2-methylaniline

4-Ethynyl-2-methylaniline

Addition Polymerization

Rhodium Catalyst
([Rh(nbd)Cl]₂)

Precipitation
(Methanol/Hexane)

Poly(4-ethynyl-2-methylaniline)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Monomer Characterization Polymer Characterization

NMR FTIR Mass Spec NMR FTIR GPC TGA DSC UV-Vis

Poly(4-ethynyl-2-methylaniline)

Properties:
- Conjugated Backbone

- Functional Aniline Groups
- Processability

Organic Electronics
(OFETs, OLEDs) Gas Separation Membranes Biomedical Applications

(Tissue Engineering, Biosensors)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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